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Compound of Interest

Compound Name: Boc-D-4-Pal-OH

Cat. No.: B558583

Technical Guide: Boc-D-4-Pal-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data,
properties, and applications of Boc-D-4-Pal-OH (Na-Boc-3-(4-pyridyl)-D-alanine). Due to the
limited publicly available data for this specific compound, this guide also includes information
on structurally similar compounds and general protocols for its primary application in peptide
synthesis to provide a thorough resource.

Chemical and Physical Properties

Boc-D-4-Pal-OH is a synthetic amino acid derivative widely used as a building block in solid-
phase peptide synthesis (SPPS). The tert-butyloxycarbonyl (Boc) protecting group on the
alpha-amino group allows for the controlled, stepwise addition of the amino acid to a growing
peptide chain.

Table 1: Physical and Chemical Properties of Boc-D-4-Pal-OH
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Property Value Source
Chemical Formula C13H18N204 [1]
Molecular Weight 266.29 g/mol [1]
) ) ] MedChemExpress Product
Appearance White to off-white solid )
Information
Synonyms Na-Boc-3-(4-pyridyl)-D-alanine  [1]
MedChemExpress Product
CAS Number 37535-58-3 )
Information
N Soluble in DMSO (40 mg/mL MedChemExpress Product
Solubility

with sonication)

Information

Safety Data Sheet (SDS) Information

The following sections summarize the available safety information for Boc-D-4-Pal-OH. It is

important to note that a complete, publicly available SDS with all quantitative data is not

available. Therefore, caution should be exercised, and standard laboratory safety protocols for

handling chemical reagents should be followed.

Hazards Identification

According to a safety data sheet from AAPPTec, Boc-D-4-Pal-OH has no known OSHA
hazards.[2] However, as with any chemical, it should be handled with care. For the similar

compound, Boc-D-phenylalanine, some suppliers indicate it may cause serious eye irritation.

First-Aid Measures
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Exposure First-Aid Procedure

Move to fresh air. If breathing is difficult, give

Inhalation
oxygen.
Skin Contact Wash off with soap and plenty of water.
Eye Contact Flush eyes with water as a precaution.
) Never give anything by mouth to an
Ingestion

unconscious person. Rinse mouth with water.

This information is based on general laboratory safety practices for chemical reagents.

Eire-Fighting Measures

Measure Recommendation

For small fires, use a carbon dioxide or dry
Suitable Extinguishing Media chemical extinguisher. For large fires, use water

spray, fog, or foam. Do not use a water jet.[1]

Oxides of carbon (CO, COz2) and nitrogen

Hazardous Decomposition Products
(NOXx).[1]

_ _ _ Firefighters should wear positive pressure self-
Special Protective Equipment _ .
contained breathing apparatus (SCBA).[1]

Table 2: Flammability Data for Boc-D-4-Pal-OH

Property Value
Flash Point No data available[1]
Ignition Temperature No data available[1]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Boc-D-4-Pal-OH and
ensuring laboratory safety.
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Table 3: Handling and Storage Recommendations

Condition Recommendation Source

Avoid formation of dust and
) aerosols. Provide appropriate )
Handling o General Laboratory Practice
exhaust ventilation at places

where dust is formed.

Sealed storage, away from

moisture. Store at -20°C for up
Storage (Powder) . [1]

to 1 year, or at -80°C for up to

2 years.

Store at -20°C forup to 1
Storage (In Solvent) month, or at -80°C for up to 6 [1]

months.

Toxicological and Ecological Information

There is no specific quantitative toxicological or ecological data publicly available for Boc-D-4-
Pal-OH. Researchers should handle this compound as a substance with unknown toxicity and
take appropriate precautions to avoid exposure and environmental release.

Experimental Protocols: Application in Peptide
Synthesis

The primary application of Boc-D-4-Pal-OH is in solid-phase peptide synthesis (SPPS) utilizing
the Boc protection strategy. The D-configuration of the amino acid can be strategically
incorporated into peptide sequences to enhance their resistance to enzymatic degradation, a
common strategy in drug design.

General Workflow for Boc Solid-Phase Peptide
Synthesis (Boc-SPPS)

The following diagram illustrates the general workflow for incorporating an amino acid like Boc-
D-4-Pal-OH into a peptide chain using Boc-SPPS.
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Boc-Protected Amine Protonation

R-NH-Boc A (TPA R-NH-Boc-H*

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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